4-Chloro-2-n-propylthiobenzonitrile

• Molecular Formula: C10H10ClNS
• Molecular Weight: 211.71 g/mol
• IUPAC Name: 4-chloro-2-propylsulfanylbenzonitrile
• InChI: InChI=1S/C10H10ClNS/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h3-4,6H,2,5H2,1H3
• InChI Key: OAXSFGCGNVYLRY-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(C=CC(=C1)Cl)C#N

Description

4-Chloro-2-n-propylthiobenzonitrile is a benzonitrile derivative characterized by a chlorine substituent at the 4-position, a propylthio group at the 2-position, and a nitrile functional group. Its synthesis typically involves nucleophilic substitution or thiol-alkylation reactions, leveraging the aromatic backbone for structural diversification.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key analogs are listed below based on curated chemical databases and synthetic studies :

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Key Substituents	Potential Applications
4-Chloro-2-n-propylthiobenzonitrile	Not provided	C₁₀H₁₀ClNS	Cl (4-position), n-propylthio (2)	Agrochemical intermediates
4,5-Diethoxy-2-nitrobenzonitrile	236750-63-3	C₁₁H₁₁N₂O₄	Ethoxy (4,5), nitro (2)	Photoresist materials, dyes
N-[5-(4-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]carbamate	714287-53-3	C₁₁H₁₀N₄O₃S	Methoxyphenyl, thiadiazole, carbamate	Antimicrobial agents
N-[5-[(4-Chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl]-2-methylpropanamide	713126-23-9	C₁₄H₁₅ClN₄O₂S	Chlorophenoxy, thiadiazole, amide	Herbicide development

Key Observations:

Chlorine’s electron-withdrawing nature also increases stability against hydrolysis . The n-propylthio group introduces steric bulk and lipophilicity, which may improve membrane permeability in bioactive analogs. This contrasts with the polar nitro group in 236750-63-3, which favors applications in materials science over biological systems .

Functional Group Diversity :

• Thiadiazole-containing compounds (e.g., 714287-53-3, 713126-23-9) exhibit enhanced heterocyclic aromaticity, enabling interactions with biological targets like enzymes or receptors. In contrast, the benzonitrile core of 4-Chloro-2-n-propylthiobenzonitrile is more suited to serving as a synthetic intermediate .

Applications: Agrochemicals: The combination of chlorine and thioether groups in 4-Chloro-2-n-propylthiobenzonitrile aligns with structural motifs in herbicides (e.g., chlorophenoxy derivatives in 713126-23-9) . Pharmaceuticals: Thiadiazole-based analogs prioritize antimicrobial or anti-inflammatory activity, whereas benzonitriles are less common in drug discovery due to nitrile toxicity concerns .

Research Findings and Limitations

• Safety Considerations : Like many benzonitrile derivatives, this compound is intended for research use only, as highlighted in safety protocols for structurally related chemicals .